Cas no 862075-83-0 (4-(difluoromethyl)-Isoquinoline)

4-(difluoromethyl)-Isoquinoline structure
862075-83-0 structure
Product Name:4-(difluoromethyl)-Isoquinoline
CAS No:862075-83-0
MF:C10H7F2N
MW:179.166089296341
CID:1119398
PubChem ID:53421072
Update Time:2025-04-20

4-(difluoromethyl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(difluoromethyl)-Isoquinoline
    • 4-(DIFLUOROMETHYL)ISOQUINOLINE
    • IGUGVQIWPKCAHR-UHFFFAOYSA-N
    • SCHEMBL17228514
    • 862075-83-0
    • Inchi: 1S/C10H7F2N/c11-10(12)9-6-13-5-7-3-1-2-4-8(7)9/h1-6,10H
    • InChI Key: IGUGVQIWPKCAHR-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=C2C=CC=CC2=1)F

Computed Properties

  • Exact Mass: 179.05465555g/mol
  • Monoisotopic Mass: 179.05465555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9Ų
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